Cas no 288399-52-0 (4H-1-Benzopyran-4-one,3-bromo-6-(1,1-dimethylethyl)-)

4H-1-Benzopyran-4-one,3-bromo-6-(1,1-dimethylethyl)- structure
288399-52-0 structure
Product Name:4H-1-Benzopyran-4-one,3-bromo-6-(1,1-dimethylethyl)-
CAS No:288399-52-0
MF:C13H13BrO2
MW:281.145123243332
CID:248887
PubChem ID:57376723
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3-bromo-6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-bromo-6-(1,1-dimethylethyl)-
    • 3-bromo-6-tert-butylchromen-4-one
    • 3-BROMO-6-TERT-BUTYLCHROMONE
    • DTXSID10725257
    • 3-Bromo-6-tert-butyl-4H-1-benzopyran-4-one
    • 288399-52-0
    • 3-bromo-6-tert-butyl-4H-chromen-4-one
    • 3-Bromo-6-(tert-butyl)-4H-chromen-4-one
    • Inchi: 1S/C13H13BrO2/c1-13(2,3)8-4-5-11-9(6-8)12(15)10(14)7-16-11/h4-7H,1-3H3
    • InChI Key: BMGAFYQPEZYXJD-UHFFFAOYSA-N
    • SMILES: BrC1=COC2C=CC(=CC=2C1=O)C(C)(C)C

Computed Properties

  • Exact Mass: 280.01000
  • Monoisotopic Mass: 280.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 3.85300

4H-1-Benzopyran-4-one,3-bromo-6-(1,1-dimethylethyl)- Related Literature

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